Cas no 2097884-66-5 (5-Bromo-2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine)

• Product Name: 5-Bromo-2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine
• CAS No: 2097884-66-5
• MF: C₁₄H₂₀BrN₃O₃S
• MW: 390.295901298523
• CID: 5933818
• PubChem ID: 126852321
• Update Time: 2025-10-05

5-Bromo-2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS032457564
• 2097884-66-5
• 5-bromo-2-(1-cyclohexylsulfonylpyrrolidin-3-yl)oxypyrimidine
• F6478-2259
• 5-bromo-2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine
• 5-Bromo-2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine

• Inchi： 1S/C14H20BrN3O3S/c15-11-8-16-14(17-9-11)21-12-6-7-18(10-12)22(19,20)13-4-2-1-3-5-13/h8-9,12-13H,1-7,10H2
• InChI Key： FUUPRDNGJRYEGC-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1CCN(C1)S(C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 389.04088g/mol
• Monoisotopic Mass: 389.04088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.8Ų

Additional information on 5-Bromo-2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine

5-Bromo-2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine: A Comprehensive Overview

The compound 5-Bromo-2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine, identified by the CAS number CAS No 2097884-66-5, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of a bromine atom at position 5 and a substituted oxy group at position 2 introduces unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of antiviral, anticancer, and anti-inflammatory agents. The structure of 5-Bromo-2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine suggests potential applications in these areas due to its ability to interact with biological targets such as enzymes and receptors. The cyclohexanesulfonyl group attached to the pyrrolidine ring adds bulkiness and hydrophobicity, which can enhance the molecule's binding affinity to specific protein pockets.

The synthesis of this compound involves a multi-step process, including nucleophilic substitution, oxidation, and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for biological assays. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of biological activity, 5-Bromo-2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine has shown promising results in preliminary tests against various enzymes associated with diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated its inhibitory effects on kinases, which are key players in cell signaling pathways. This suggests that the compound could serve as a lead molecule for developing targeted therapies.

Moreover, the compound's stability under physiological conditions has been evaluated, revealing its potential for oral administration. Its solubility properties have also been studied, with findings indicating that modifications to the side chains could further enhance its bioavailability. These insights are crucial for advancing the compound into preclinical trials.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new applications for CAS No 2097884-66-5. By leveraging computational chemistry tools such as molecular docking and dynamics simulations, researchers can predict the compound's interactions with target proteins more accurately. This approach not only accelerates drug discovery but also reduces costs associated with experimental testing.

In conclusion, 5-Bromo-2-{[1-(cyclohexanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine represents a significant advancement in organic synthesis and drug development. Its unique structure, coupled with recent research findings, positions it as a valuable asset in addressing unmet medical needs. As ongoing studies continue to uncover its full potential, this compound is poised to make a meaningful impact in the field of medicinal chemistry.